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Compound of Interest

Compound Name: 2-Bromocyclopentane-1,3-dione

Cat. No.: B086840 Get Quote

This document provides immediate, essential safety and logistical information for the handling

and disposal of 2-Bromocyclopentane-1,3-dione. It is intended for researchers, scientists,

and drug development professionals to ensure safe laboratory practices.

Hazard Identification and GHS Classification
2-Bromocyclopentane-1,3-dione is a hazardous substance requiring careful handling. The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the

following classifications:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity,

Single Exposure
3

H335: May cause respiratory

irritation[1]

Signal Word: Warning[2]
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The minimum required PPE for handling 2-Bromocyclopentane-1,3-dione is outlined below.

This is based on the known hazards and should be supplemented by a site-specific risk

assessment.

Body Part PPE Required
Specifications and
Recommendations

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended for protection

against ketones and esters.[3]

[4] Always inspect gloves for

integrity before use.

Body Laboratory coat

A standard lab coat should be

worn to prevent skin contact.

[3] For tasks with a higher risk

of splashes, a chemical-

resistant apron may be

necessary.

Eyes/Face Chemical splash goggles

Must be worn to protect

against splashes.[3] A face

shield should be used in

conjunction with goggles when

handling larger quantities or

when there is a significant

splash risk.[3][5]

Respiratory Use in a well-ventilated area

Handling should be performed

in a chemical fume hood to

avoid inhalation of dust or

vapors.[2][6] If ventilation is

inadequate, a NIOSH-

approved respirator may be

required.
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Adherence to the following step-by-step procedure is crucial for the safe handling of 2-
Bromocyclopentane-1,3-dione.

Preparation:

Ensure a chemical fume hood is operational and available.

Gather all necessary PPE and ensure it is in good condition.

Have an emergency plan in place, including the location of the nearest safety shower and

eyewash station.

Keep a spill kit readily accessible.

Handling:

Wear all required PPE before handling the chemical.[2]

Conduct all weighing and transfers of the solid compound within a chemical fume hood to

minimize inhalation exposure.[2]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools to prevent ignition.[2]

Do not eat, drink, or smoke in the handling area.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

[7][8]

Store in a locked-up area.[2]
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Proper disposal of 2-Bromocyclopentane-1,3-dione and its containers is mandatory to

prevent environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused or Waste Product

Dispose of contents to an appropriate treatment

and disposal facility in accordance with

applicable laws and regulations.[2] This typically

involves collection in a designated, labeled

hazardous waste container for halogenated

organic compounds.

Contaminated Materials

Any materials that have come into contact with

2-Bromocyclopentane-1,3-dione, such as

gloves, weighing paper, and pipette tips, should

be considered contaminated and disposed of as

hazardous waste.

Empty Containers

Rinse the container three times with a suitable

solvent. The rinsate should be collected and

disposed of as hazardous waste. The empty

container can then be disposed of according to

institutional guidelines.
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Caption: Workflow for the safe handling of 2-Bromocyclopentane-1,3-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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